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Compound of Interest

Compound Name: NCI-006

Cat. No.: B11935945 Get Quote

NCI-006 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and formulation of NCI-006 for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is NCI-006 and what is its mechanism of action?

A1: NCI-006 is a potent and orally active small molecule inhibitor of lactate dehydrogenase

(LDH), targeting both LDHA and LDHB isoforms with IC50 values of 0.06 μM and 0.03 μM,

respectively.[1] Its primary mechanism of action is the inhibition of glycolysis, the metabolic

pathway that converts glucose into lactate. By blocking LDH, NCI-006 prevents the conversion

of pyruvate to lactate, leading to a decrease in lactate production and the inhibition of tumor

growth.[1] This inhibition of glycolysis can also induce apoptosis in cancer cells.[1]

Q2: What are the recommended solvents for dissolving NCI-006 for in vitro experiments?

A2: For in vitro experiments, NCI-006 should be dissolved in dimethyl sulfoxide (DMSO) to

prepare a stock solution.[2][3][4]

Q3: How should I prepare NCI-006 for in vivo animal studies?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11935945?utm_src=pdf-interest
https://www.benchchem.com/product/b11935945?utm_src=pdf-body
https://www.benchchem.com/product/b11935945?utm_src=pdf-body
https://www.benchchem.com/product/b11935945?utm_src=pdf-body
https://www.medchemexpress.eu/nci-006.html
https://www.benchchem.com/product/b11935945?utm_src=pdf-body
https://www.medchemexpress.eu/nci-006.html
https://www.medchemexpress.eu/nci-006.html
https://www.benchchem.com/product/b11935945?utm_src=pdf-body
https://www.benchchem.com/product/b11935945?utm_src=pdf-body
https://www.researchgate.net/figure/n-Vivo-Anti-Tumor-Activity-of-NCI-006_fig3_339192721
https://pmc.ncbi.nlm.nih.gov/articles/PMC6774872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7039685/
https://www.benchchem.com/product/b11935945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: For in vivo administration, particularly for intravenous injection, a specific formulation

protocol is required. The powdered compound should be dissolved in a solution of 0.1N NaOH

and PBS. The pH of the resulting solution must then be carefully adjusted to a physiological

range of 7.4-7.8 by the dropwise addition of 1N HCl.[3][4]

Q4: What is the observed effect of NCI-006 on cellular metabolism?

A4: NCI-006 inhibits glycolysis, which can be observed as a reduction in the extracellular

acidification rate (ECAR) in cancer cells.[1] Interestingly, inhibition of LDH by NCI-006 can lead

to a metabolic rewiring in tumor cells, causing them to increase their reliance on mitochondrial

respiration for energy production.[5] This has led to studies combining NCI-006 with inhibitors

of mitochondrial complex 1, such as IACS-010759, to achieve a synergistic anti-tumor effect.[1]

[5]
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Issue Possible Cause Recommended Solution

Precipitation of NCI-006 in cell

culture medium.

The final concentration of

DMSO from the stock solution

is too high, causing the

compound to precipitate out of

the aqueous medium.

Ensure the final concentration

of DMSO in your cell culture

medium is kept low, typically

below 0.5%, to maintain

solubility. Prepare intermediate

dilutions of the NCI-006 stock

in culture medium if necessary.

Difficulty dissolving NCI-006

powder for in vivo formulation.

The compound may not be

fully solubilizing in the initial

NaOH/PBS mixture.

Gently warm the solution and

use a vortex to aid dissolution.

Ensure the pH is within the

recommended range of 7.4-

7.8, as solubility can be pH-

dependent. Prepare the

solution fresh before each use.

Inconsistent results in cellular

assays.

Degradation of NCI-006 in the

stock solution.

Aliquot the DMSO stock

solution into smaller, single-

use volumes and store them at

-20°C or -80°C to minimize

freeze-thaw cycles. Protect the

stock solution from light.

Limited anti-tumor effect in in

vivo studies with oral

administration.

Poor oral bioavailability and

inconsistent absorption.

For more consistent and

potent systemic exposure,

intravenous (IV) administration

is recommended. The IV

formulation ensures higher and

more sustained plasma and

tumor concentrations of NCI-

006.

Quantitative Data
NCI-006 Solubility and Formulation Data
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Parameter Value Solvent/Vehicle Notes

Maximum Solubility
Data not publicly

available
DMSO

While a 10 mM stock

solution in DMSO is

commonly prepared,

the upper limit of

solubility has not been

specified in the

reviewed literature.

Maximum Solubility
Data not publicly

available
Aqueous Solutions

NCI-006 is poorly

soluble in aqueous

solutions at neutral

pH.

In Vitro Stock Solution

Concentration
10 mM DMSO

Standard

concentration for

preparing working

dilutions for cell-based

assays.[2][3][4]

In Vivo Formulation

Concentration
10 mg/mL

0.1 N NaOH in PBS,

pH 7.4-7.8

This formulation is

suitable for

intravenous

administration in

animal models.[4]

Experimental Protocols
Protocol for Preparing NCI-006 Stock Solution for In
Vitro Experiments

Materials:

NCI-006 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Procedure:
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1. Aseptically weigh the desired amount of NCI-006 powder in a sterile microcentrifuge tube.

2. Add the appropriate volume of sterile DMSO to achieve a 10 mM stock solution.

3. Vortex the tube until the powder is completely dissolved. Gentle warming may be applied if

necessary.

4. Aliquot the stock solution into smaller, single-use sterile tubes to avoid repeated freeze-

thaw cycles.

5. Store the aliquots at -20°C or -80°C, protected from light.

Protocol for Preparing NCI-006 Formulation for In Vivo
Intravenous Administration

Materials:

NCI-006 powder

0.1 N Sodium Hydroxide (NaOH) solution, sterile

Phosphate-Buffered Saline (PBS), sterile

1 N Hydrochloric Acid (HCl) solution, sterile

Sterile tubes and filtration devices

Procedure:

1. Weigh the required amount of NCI-006 powder.

2. Dissolve the powder in a volume of 0.1 N NaOH equivalent to 18% of the final desired

volume.[3]

3. Add sterile PBS to bring the solution to the final volume. The target concentration is

typically 10 mg/mL.[4]

4. Gently mix the solution until the NCI-006 is fully dissolved.
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5. Carefully adjust the pH of the solution to 7.4-7.8 by adding 1 N HCl dropwise while

monitoring with a calibrated pH meter.

6. Sterile-filter the final solution through a 0.22 µm filter into a sterile container.

7. This formulation should be prepared fresh before use. It can be stored at 4°C for up to one

week.[3]
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Click to download full resolution via product page

Caption: Mechanism of action of NCI-006 in cancer cells.
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Caption: General experimental workflow for NCI-006 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NCI-006 solubility and formulation for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935945#nci-006-solubility-and-formulation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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